Cas no 13345-50-1 (prostaglandin a2)

• Product Name: prostaglandin a2
• CAS No: 13345-50-1
• MF: C₂₀H₃₀O₄
• MW: 334.449806690216
• CID: 899606
• PubChem ID: 5280880
• Update Time: 2025-09-26

prostaglandin a2 Chemical and Physical Properties

Names and Identifiers

• prostaglandin a2
• MEDULLIN
• PGA2
• Prostaglandin A
• Prostaglandin A2 solution
• PROSTAGLANDINS A2
• pga(sup2)
• (155)-pga2
• 5,6-cis-pga(sup2)
• prostaglandina(sup2)
• PGA2 (Prostaglandin A2)
• (+)-prostaglandina(sup2)
• PGA2;Medullin
• GTPL6279
• K6VT5BDY9E
• HY-113041
• SCHEMBL2115595
• (Z)-7-((1R,2S)-2-((E)-(3S)-3-hydroxyoct-1-enyl)-5-oxocyclopent-3-enyl)hept-5-enoic acid
• Q27088462
• (5Z,13E,15S)-15-hydroxy-9-oxoprosta-5, 10,13-triene-1-oic acid
• NCGC00022061-04
• 15a-Hydroxy-9-oxo-cis-5,10,trans-13-prostatrienoate
• 15(S)-Hydroxy-9-oxo-5-cis-10,13-trans-prostatrienoic acid
• IDI1_033930
• 5,6-cis-PGA(sup 2)
• C05953
• Prostaglandin A(sup 2)
• 362927F3-3A3E-47BC-84C3-C32A293AA956
• DTXSID20864388
• (Z)-7-[(1R,2S)-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxo-cyclopent-3-en-1-yl]hept-5-enoic acid
• PROSTAGLANDIN A2 (PGA2)
• NCGC00022061-05
• HMS1989I22
• Pga2(prostaglandin a2)
• NCGC00022061-03
• SMR000058790
• LMFA03010035
• BRD-K34782918-001-02-5
• 15(S)-Hydroxy-9-oxo-5-cis-10,13-trans-prostatrienoate
• 9-oxo-15S-hydroxy-5Z,10Z,13E-prostatrienoic acid
• HMS3648I11
• SR-01000946222-1
• 15.alpha.-Hydroxy-9-oxo-cis-5,10,trans-13-prostatrienoic acid
• 15(S)-Hydroxy-9-oxo-5-cis-10,13-trans-prostenoate
• (Z)-7-[(1R,2S)-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopent-3-en-1-yl]hept-5-enoic acid
• HMS3402I22
• Prosta-5,10,13-trien-1-oic acid, 15-hydroxy-9-oxo-, (5Z,13E,15S)-
• 15a-Hydroxy-9-oxo-cis-5,10,trans-13-prostatrienecarboxylate
• PGA(sup 2)
• (+)-Prostaglandin A(sup 2)
• 15(S)-Hydroxy-9-oxo-5-cis-10,13-trans-prostenoic acid
• 15a-Hydroxy-9-oxo-cis-5,10,trans-13-prostatrienoic acid
• SR-01000946222
• CHEBI:27820
• NSC-165561
• Prosta-5,10-13-trien-1-oic acid, 15-hydroxy-9-oxo-, (5Z,13E,15S)-
• DINOPROSTONE IMPURITY, (5Z,13E,15S)-15-HYDROXY-9-OXOPROSTA-5, 10,13-TRIENE-1-OIC ACID- [USP IMPURITY]
• HMS1791I22
• 5-Heptenoic acid, 7-(2-(3-hydroxy-1-octenyl)-5-oxo-3-cyclopenten-1-yl)- (VAN)
• MLS000069589
• CHEMBL1084643
• 5,6-cis-PGA2
• (+)-Prostaglandin A2
• 15(S)-Prostaglandin A2
• BRN 2221844
• 15.alpha.-Hydroxy-9-oxo-cis-5,10,trans-13-prostatrienecarboxylic acid
• UNII-K6VT5BDY9E
• BSPBio_001460
• DINOPROSTONE IMPURITY D [EP IMPURITY]
• CS-0059420
• 15a-Hydroxy-9-oxo-cis-5,10,trans-13-prostatrienecarboxylic acid
• AKOS040755328
• BML1-F02
• (Z)-7-[(1R,2S)-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxo-1-cyclopent-3-enyl]hept-5-enoic acid
• (~{Z})-7-[(1~{R},5~{S})-2-oxidanylidene-5-[(~{E},3~{S})-3-oxidanyloct-1-enyl]cyclopent-3-en-1-yl]hept-5-enoic acid
• 13345-50-1
• HMS1361I22
• Prosta-5,10,13-trien-1-oicacid, 15-hydroxy-9-oxo-, (5Z,13E,15S)-
• (15S)-PGA2
• (5Z,13E,15S)-15-hydroxy-9-oxoprosta-5,10,13-trien-1-oic acid
• NSC 165561
• 7-[2-(3-Hydroxy-1-octenyl)-5-oxo-3-cyclopenten-1-yl]-5-heptenoic acid
• Prostaglandin A-2
• 10,13-trans-prostatrienoic Acid; 15(S)-Hydroxy-9-oxo-5-cis-10,13-trans-prostenoic Acid; 15(S)-Prostaglandin A2; 15a-Hydroxy-9-oxo-cis-5,10,trans-
• 7-(2-(3-Hydroxy-1-octenyl)-5-oxo-3-cyclopenten-1-yl)-5-heptenoic acid
• (Z)-7-((1R,2S)-2-((E)-3-hydroxyoct-1-enyl)-5-oxocyclopent-3-en-1-yl)hept-5-enoic acid
• 5-Heptenoic acid, 7-(2-(3-hydroxy-1-octenyl)-5-oxo-3-cyclopenten-1-yl)-
• 5-Heptenoic acid, 7-[2-(3-hydroxy-1-octenyl)-5-oxo-3-cyclopenten-1-yl]-
• 15alpha-Hydroxy-9-oxo-cis-5,10,trans-13-prostatrienoic acid
• 15alpha-Hydroxy-9-oxo-cis-5,10,trans-13-prostatrienecarboxylic acid
• DTXCID601475634
• 1ST15542-100A
• (Z)-7-((1R,2S)-2-((E,3S)-3-hydroxyoct-1-enyl)-5-oxo-1-cyclopent-3-enyl)hept-5-enoic acid
• DINOPROSTONE IMPURITY, (5Z,13E,15S)-15-HYDROXY-9-OXOPROSTA-5, 10,13-TRIENE-1-OIC ACID-[USP IMPURITY]
• 5-Heptenoic acid, 7-(2-(3-hydroxy-1-octenyl)-5-oxo-3-cyclopenten-1-yl)-(VAN) (8CI)
• (Z)-7-((1R,2S)-2-((E,3S)-3-hydroxyoct-1-enyl)-5-oxocyclopent-3-en-1-yl)hept-5-enoic acid
• (15S)-Prostaglandin A2
• BDBM50409489
• 5-Heptenoic acid, 7-(2-(3-hydroxy-1-octenyl)-5-oxo-3-cyclopenten-1-yl)-(VAN)
• (5Z,13E,15S)-15-Hydroxy-9-oxoprosta-5,10,13-trien-1-oic Acid; 7-[2-(3-Hydroxy-1-octenyl)-5-oxo-3-cyclopenten-1-yl]-5-heptenoic Acid; (+)-Prostaglandin A2; (15S)-PGA2; 15(S)-Hydroxy-9-oxo-5-cis-
• (Z)-7-[(1R,2S)-2-[(E)-3-hydroxyoct-1-enyl]-5-oxocyclopent-3-en-1-yl]hept-5-enoic acid
• G91176
• Prostaglandin A2 Solution in Acetonitrile, 100ug/mL
• DINOPROSTONE IMPURITY, (5Z,13E,15S)-15-HYDROXY-9-OXOPROSTA-5, 10,13-TRIENE-1-OIC ACID-(USP IMPURITY)
• Prosta-5,10-13-trien-1-oic acid, 15-hydroxy-9-oxo-, (5Z,13E,15S)-(9CI)
• DINOPROSTONE IMPURITY D (EP IMPURITY)

• Inchi： 1S/C20H30O4/c1-2-3-6-9-17(21)14-12-16-13-15-19(22)18(16)10-7-4-5-8-11-20(23)24/h4,7,12-18,21H,2-3,5-6,8-11H2,1H3,(H,23,24)/b7-4-,14-12+/t16-,17-,18+/m0/s1
• InChI Key： MYHXHCUNDDAEOZ-FOSBLDSVSA-N
• SMILES： O=C1C=C[C@H](/C=C/[C@H](CCCCC)O)[C@H]1C/C=C\CCCC(=O)O

Computed Properties

• Exact Mass: 334.21400
• Monoisotopic Mass: 334.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 3.6
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Yellow oily liquid. Sensitive to light
• Density: 1.0332 (rough estimate)
• Boiling Point: 391.24°C (rough estimate)
• Flash Point: -9 °C
• Refractive Index: 1.4434 (estimate)
• PSA: 74.60000
• LogP: 4.05630
• Solubility: Not determined
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

prostaglandin a2 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1231 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36-66-67
• Safety Instruction： 26-16
• FLUKA BRAND F CODES：8-10
• Hazardous Material Identification：
• Risk Phrases：R11
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds